Cas no 1436241-98-3 (N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide)

• Product Name: N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide
• CAS No: 1436241-98-3
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 6104171
• PubChem ID: 72000333
• Update Time: 2025-06-12

N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-CYANOBUTYL)-4-[(2,2-DIMETHYLPROPANAMIDO)METHYL]BENZAMIDE
• EN300-26683418
• 1436241-98-3
• AKOS016938012
• N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide
• Z1261072005

• Inchi： 1S/C18H25N3O2/c1-5-6-15(11-19)21-16(22)14-9-7-13(8-10-14)12-20-17(23)18(2,3)4/h7-10,15H,5-6,12H2,1-4H3,(H,20,23)(H,21,22)
• InChI Key： IKNOSOUQRYNZST-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCC1C=CC(=CC=1)C(NC(C#N)CCC)=O

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82Ų

Additional information on N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide

Professional Introduction to N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide (CAS No. 1436241-98-3)

N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide, with the CAS number 1436241-98-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide is characterized by its complex arrangement of functional groups, which include a cyanobutyl moiety and a benzamide core modified with a 2,2-dimethylpropanoylamino group. This unique structural configuration suggests that the compound may interact with biological targets in novel ways, potentially leading to the development of new drugs with improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The benzamide moiety in N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide is particularly relevant in this context, as benzamides have been shown to exhibit inhibitory activity against various enzymes, including proteases and kinases. These enzymes are often implicated in the progression of diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide is its potential to serve as a lead compound for drug discovery. The presence of multiple functional groups provides a rich scaffold for medicinal chemists to modify and optimize. For instance, the cyanobutyl group can be further functionalized to enhance binding affinity or to introduce specific pharmacokinetic properties. Similarly, the 2,2-dimethylpropanoylamino group offers opportunities for structural diversification while maintaining the core pharmacophore responsible for biological activity.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of small molecules. Computational modeling and experimental techniques have been employed to elucidate the interactions between N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide and its target proteins. These studies have revealed that the compound can bind to specific pockets within the active sites of enzymes, thereby inhibiting their function. This level of detail is crucial for designing molecules with enhanced potency and selectivity.

The pharmaceutical industry has increasingly recognized the value of innovative compounds like N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide in addressing unmet medical needs. By leveraging advances in synthetic chemistry and biotechnology, researchers are able to explore complex molecular architectures with greater precision. This has led to the identification of novel drug candidates that may revolutionize treatments for various diseases.

In addition to its potential as a drug candidate, N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide also serves as an important tool in academic research. Its unique chemical properties make it suitable for use in mechanistic studies and as a reference compound for comparative analysis. Such studies contribute valuable insights into the fundamental principles governing molecular recognition and drug action.

The synthesis of complex molecules like N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide presents significant challenges but also opportunities for innovation. Advanced synthetic strategies have been developed to streamline the production process while maintaining high yields and purity. These techniques are essential for ensuring that researchers have access to sufficient quantities of high-quality material for both preclinical and clinical studies.

The future prospects for N-(1-Cyanobutyl)-4-[(2,2-dimethylpropanoylamino)methyl]benzamide are promising, given its potential applications in multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in developing next-generation treatments. The integration of computational chemistry with experimental methods will further accelerate the discovery process, bringing us closer to realizing the full therapeutic potential of this remarkable molecule.